Cas no 95508-57-9 (Pyridinetriol, methyl-)

• Product Name: Pyridinetriol, methyl-
• CAS No: 95508-57-9
• MF: C₆H₇NO₃
• MW: 141.124681711197
• CID: 734989
• PubChem ID: 71330925
• Update Time: 2025-04-19

Pyridinetriol, methyl- Chemical and Physical Properties

Names and Identifiers

• Pyridinetriol, methyl-
• 3,4-dihydroxy-5-methyl-1H-pyridin-2-one
• 3,4-Dihydroxy-5-methylpyridin-2(1H)-one
• 95508-57-9
• DTXSID60759567

• Inchi： 1S/C6H7NO3/c1-3-2-7-6(10)5(9)4(3)8/h2,9H,1H3,(H2,7,8,10)
• InChI Key： FYAGLPZMTMNZMW-UHFFFAOYSA-N
• SMILES： OC1=C(C(NC=C1C)=O)O

Computed Properties

• Exact Mass: 141.042593085g/mol
• Monoisotopic Mass: 141.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones